Cas no 51703-47-0 (Benzene,1,2,3-trichloro-, radical ion(1-) (9CI))

51703-47-0 structure
Product name:Benzene,1,2,3-trichloro-, radical ion(1-) (9CI)
Benzene,1,2,3-trichloro-, radical ion(1-) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trichloro-, radical ion(1-) (9CI)
- 1,2,3-Trichlorobenzeneradical anion
- UNII-NUR9777IK4
- 1,2,3-TRICHLOROBENZENE [HSDB]
- CAS-87-61-6
- NCGC00091850-01
- NSC43432
- 1,2,3-Trichlorobenzene 5000 microg/mL in Methanol
- 1,2,3-Trichlorobenzene, PESTANAL(R), analytical standard
- EC 201-757-1
- 1,6-Trichlorobenzene
- 1,2,3-Trichlorbenzol
- 1,2,3-TRICHLOROBENZENE (D3)
- 1,2,3-Trichlorobenzene 100 microg/mL in Isooctane
- NUR9777IK4
- Benzene, 1,2,3-trichloro-; 1,2,3-Trichlorobenzene; 1,2,6-Trichlorobenzene; NSC 43432; vic-Trichlorobenzene
- AKOS007930300
- 51703-47-0
- NCGC00259662-01
- Benzene, 1,2,3-trichloro-, radical ion(1-)
- NSC 43432
- EINECS 201-757-1
- 1,2,3-Trichlorobenzene, 99%
- CHEMBL46557
- MFCD00000537
- InChI=1/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3
- FT-0606225
- AI3-15516
- DTXCID706193
- NCGC00091850-02
- MLS002415671
- T0377
- vic-Trichlorobenzene
- 12002-48-1
- NS00004401
- 10-Oxapalitic acid
- HMS3039D12
- NSC-43432
- 1,2,3-TRICHLOROBENZENE [MI]
- 3907-98-0
- FT-0606226
- 1,2-dichlorochlorobenzene
- Tox21_300501
- EN300-83456
- 1,2,6-Trichlorobenzene
- CHEBI:35289
- 1,2,3-Trichlorobenzene 10 microg/mL in Acetonitrile
- CK1107
- 56 - EQSD Directive - Low Level Organophosphorus & Chlorinated Solvents
- NCGC00254273-01
- BIDD:ER0649
- 1,2,3-Trichlorobenzene, analytical standard
- 1,2,3-Trichlorobenzene 1000 microg/mL in Methanol
- TRICHLOROBENZENE
- 1,2,3-Trichloro-Benzene
- DTXSID8026193
- BRN 0956882
- Trichlorobenzene, 1,2,3-
- CCRIS 5944
- Benzene,2,3-trichloro-
- SMR001370869
- 1,3-Trichlorobenzene
- 87-61-6
- 109 - EQSD Directive - Low Level Organophosphorus & Chlorinated Solvents
- benzene, 1,2,3-trichloro
- 1,2,3-TRICHLOROBENZENE
- NCGC00091850-03
- Benzene, 1,2,3-trichloro-
- HSDB 1502
- NCGC00091850-04
- SCHEMBL23239
- Tox21_202113
- Q1917053
- 1,2,3-TCB
- 1,2,3-Trichlorobenzene 10 microg/mL in Cyclohexane
-
- Inchi: InChI=1S/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3H
- InChI Key: RELMFMZEBKVZJC-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 179.930033g/mol
- Monoisotopic Mass: 179.930033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 84.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 4.1
Experimental Properties
- LogP: log Kow = 4.05
Benzene,1,2,3-trichloro-, radical ion(1-) (9CI) Related Literature
-
Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
-
Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
-
4. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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